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This technical guide provides an in-depth exploration of the discovery and history of threonine,

the last of the twenty common proteinogenic amino acids to be identified. We will delve into the

pivotal experiments that led to its isolation and characterization, present the quantitative data

that defined its unique properties, and outline the methodologies that underpinned this

significant biochemical milestone.

Historical Context: The Quest for Essential Amino
Acids
By the early 1930s, the scientific community had identified 19 of the 20 common amino acids

that constitute proteins. A central question in nutrition science, spearheaded by researchers like

William Cumming Rose at the University of Illinois, was to determine which of these amino

acids were "essential" – meaning they could not be synthesized by the body and must be

obtained from the diet. Rose's pioneering work involved feeding rats highly purified diets in

which proteins were replaced by mixtures of known amino acids. These experiments revealed

that rats failed to grow on diets containing only the 19 known amino acids, strongly suggesting

the existence of a yet undiscovered essential amino acid.
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The discovery of threonine is credited to William C. Rose and his graduate student Curtis

Meyer in 1935. Their research demonstrated that a hydrolysate of the protein fibrin contained

an unknown component essential for the growth of rats. This culminated in the isolation and

characterization of the final essential amino acid, which they named threonine due to its

structural similarity to threose, a four-carbon sugar.

Experimental Workflow for Threonine Isolation
The isolation of threonine was a meticulous process involving protein hydrolysis, fractionation,

and purification. The general workflow followed by Rose and Meyer is outlined below.
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Protein Hydrolysis

Initial Purification

Fractionation

Final Isolation

Fibrin (Protein Source)

Acid Hydrolysis (20% H₂SO₄)

Neutralization with Ba(OH)₂

Removal of Dicarboxylic
Amino Acids (Phosphotungstic Acid)

Esterification

Fractional Distillation of Esters

Saponification of Active Fraction

Crystallization from Aqueous Ethanol

Isolated Threonine Crystals
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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